benzyl(methyl)[2-(4-methyl-1H-pyrazol-1-yl)ethyl]amine

• IUPAC Name: N-benzyl-N-methyl-2-(4-methylpyrazol-1-yl)ethanamine
• InChI: InChI=1S/C14H19N3/c1-13-10-15-17(11-13)9-8-16(2)12-14-6-4-3-5-7-14/h3-7,10-11H,8-9,12H2,1-2H3
• InChI Key: ILKIMCNHXGZUGN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1)CCN(C)CC2=CC=CC=C2
• Molecular Formula: C14H19N3
• Molecular Weight: 229.32 g/mol

Description

The compound “benzyl(methyl)[2-(4-methyl-1H-pyrazol-1-yl)ethyl]amine” is a complex organic molecule. It contains a benzyl group, a methyl group, and a 2-(4-methyl-1H-pyrazol-1-yl)ethylamine group. The pyrazole group is a five-membered heterocyclic compound with two nitrogen atoms. Pyrazole derivatives are known for their diverse pharmacological effects.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. As a complex organic molecule, it could potentially undergo a variety of organic reactions.

Scientific Research Applications

Therapeutic Potential

. .

Antihypertensive Potential

. .

Pharmaceutical Applications

. .

Solar Cells and Other Optical Applications

.

Functional Materials

.

Catalysis

.

Anti-Inflammatory Screening

.

Antimicrobial Activity

.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. Proper handling and disposal procedures should be followed to ensure safety.

Future Directions

The future directions for research on this compound could involve further exploration of its potential uses, such as in the development of new drugs. Additionally, more detailed studies on its synthesis, properties, and mechanism of action could be conducted.

Mechanism of Action

Target of Action

The primary target of benzyl(methyl)[2-(4-methyl-1H-pyrazol-1-yl)ethyl]amine is the RET (c-RET) protein , a receptor tyrosine kinase . RET plays a crucial role in cell survival, proliferation, migration, and differentiation . It is involved in the development of various tissues, including the nervous and immune systems .

Mode of Action

Benzyl(methyl)[2-(4-methyl-1H-pyrazol-1-yl)ethyl]amine, also known as BLU-667 or Pralsetinib , acts as a highly potent and selective inhibitor of RET . It binds to RET and inhibits its kinase activity, preventing the phosphorylation and activation of downstream signaling pathways . This compound shows high selectivity for RET, with its inhibitory activity being more effective than other multi-kinase inhibitors .

Biochemical Pathways

By inhibiting RET, benzyl(methyl)[2-(4-methyl-1H-pyrazol-1-yl)ethyl]amine disrupts several key biochemical pathways. RET is involved in multiple signaling pathways, including the RAS/RAF/MEK/ERK and PI3K/AKT pathways , which regulate cell growth and survival . By blocking RET, this compound can inhibit these pathways, leading to reduced cell proliferation and increased cell death .

Result of Action

The inhibition of RET by benzyl(methyl)[2-(4-methyl-1H-pyrazol-1-yl)ethyl]amine leads to a decrease in cell proliferation and an increase in cell death . This makes it a potential therapeutic agent for cancers driven by RET mutations or fusions, such as non-small cell lung cancer (NSCLC) and thyroid cancer .